Cas no 28362-31-4 (p-Benzenediboronicacid, 2-nitro- (6CI,8CI))

• Product Name: p-Benzenediboronicacid, 2-nitro- (6CI,8CI)
• CAS No: 28362-31-4
• MF: C₆H₇B₂NO₆
• MW: 210.744881868362
• CID: 282856
• PubChem ID: 206655
• Update Time: 2025-04-19

p-Benzenediboronicacid, 2-nitro- (6CI,8CI) Chemical and Physical Properties

Names and Identifiers

• p-Benzenediboronicacid, 2-nitro- (6CI,8CI)
• (4-borono-2-nitrophenyl)boronic acid
• 2-Nitrobenzene-1,4-diboronic acid
• BRN 3035051
• 1,4-Bis(dihydroxyboryl)-2-nitrobenzene
• 28362-31-4
• (2-Nitro-1,4-phenylene)diboronic acid
• DTXSID70182605
• p-Benzenediboronic acid, 2-nitro-

• Inchi： 1S/C6H7B2NO6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-3,10-13H
• InChI Key： GGASDGRERPDUQP-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(B(O)O)=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 209.05311
• Monoisotopic Mass: 211.0459473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 124.06